Cas no 642412-39-3 (7-Nitro-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole)

7-Nitro-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole is a nitro-substituted tetrahydro-β-carboline derivative with significant utility in organic synthesis and medicinal chemistry. Its rigid polycyclic framework and electron-withdrawing nitro group make it a valuable intermediate for constructing complex heterocyclic compounds. The compound exhibits potential as a precursor for bioactive molecules, particularly in the development of CNS-targeting agents due to its structural resemblance to endogenous alkaloids. Its well-defined reactivity profile allows for selective functionalization, enabling applications in drug discovery and mechanistic studies. The nitro group further enhances its versatility, facilitating transformations such as reductions or nucleophilic substitutions. High purity and stability under standard conditions ensure reliable performance in research and industrial settings.
7-Nitro-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole structure
642412-39-3 structure
Product Name:7-Nitro-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole
CAS No:642412-39-3
MF:C11H11N3O2
MW:217.223942041397
MDL:MFCD12828676
CID:1056153
PubChem ID:11310487
Update Time:2025-10-29

7-Nitro-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole Chemical and Physical Properties

Names and Identifiers

    • 7-Nitro-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole
    • 7-Nitro-1,2,3,4-tetrahydro-9H-pyrido[3,4-b]indole
    • SCHEMBL20590082
    • DB-073471
    • AKOS015903881
    • 7-Nitro-2,3,4,9-tetrahydro-1H-beta-carboline
    • DTXSID80461953
    • 642412-39-3
    • MDL: MFCD12828676
    • Inchi: 1S/C11H11N3O2/c15-14(16)7-1-2-8-9-3-4-12-6-11(9)13-10(8)5-7/h1-2,5,12-13H,3-4,6H2
    • InChI Key: CJYNVZARKDRURZ-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=CC2=C(C=1)NC1CNCCC=12)=O

Computed Properties

  • Exact Mass: 217.085126602g/mol
  • Monoisotopic Mass: 217.085126602g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 291
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 73.6Ų

7-Nitro-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole Pricemore >>

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Additional information on 7-Nitro-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole

Exploring the Properties and Applications of 7-Nitro-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole (CAS No. 642412-39-3)

The compound 7-Nitro-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole (CAS No. 642412-39-3) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a pyrido[3,4-b]indole core with a nitro substituent at the 7-position, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of novel central nervous system (CNS) agents and enzyme inhibitors.

In recent years, the demand for nitrogen-containing heterocycles like 7-Nitro-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole has surged due to their versatility in medicinal chemistry. This compound is often explored for its role in modulating neurotransmitter pathways, a topic of high interest in neuroscience and mental health research. With the growing prevalence of neurological disorders, such as depression and anxiety, scientists are actively investigating molecules that can interact with serotonin receptors or monoamine oxidases, where this compound shows promise.

The synthesis of 7-Nitro-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole typically involves multi-step organic reactions, including cyclization and nitration processes. Its CAS No. 642412-39-3 serves as a unique identifier in chemical databases, ensuring accurate referencing in academic and industrial settings. Analytical techniques such as NMR spectroscopy and mass spectrometry are commonly employed to characterize its purity and structural integrity, which are critical for reproducibility in research.

Beyond its pharmaceutical potential, this compound is also studied in materials science. Its aromatic nitro group can participate in photochemical reactions, making it a candidate for developing light-sensitive materials. This aligns with the rising interest in sustainable technologies, where researchers seek eco-friendly alternatives for organic electronics and sensors.

Frequently asked questions about 7-Nitro-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole include its solubility, stability, and commercial availability. While it is sparingly soluble in water, it dissolves well in polar organic solvents like dimethyl sulfoxide (DMSO) or methanol. Proper storage conditions—such as protection from light and moisture—are essential to maintain its stability over time. Suppliers often provide this compound in powdered form, tailored to the needs of high-throughput screening or custom synthesis projects.

In summary, 7-Nitro-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole (CAS No. 642412-39-3) represents a fascinating intersection of chemistry and biology. Its applications span from drug development to advanced materials, reflecting the compound's adaptability to diverse scientific challenges. As research continues to uncover its full potential, this molecule remains a subject of keen interest for both academic and industrial innovators.

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